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Executive Summary

1-Bromo-2-Chlorotetrafluoroethane (

), designated as Halon 2411 or R-114B1, is a mixed-halogenated ethane derivative.[1][2]
Historically utilized as a fire suppression agent due to its ability to interrupt radical combustion

chains, its production has been largely phased out under the Montreal Protocol due to its high
Ozone Depleting Potential (ODP).

In contemporary research and drug development, this compound retains significance as a
specialized fluorinated building block.[1] It serves as a source of the chlorotetrafluoroethyl motif

(

) and functions as a radical precursor in the synthesis of complex organofluorine molecules. Its
unique reactivity profile—driven by the bond dissociation energy hierarchy (

)—allows for selective activation of the carbon-bromine bond.[1]

Chemical Identity & Molecular Architecture[1][3]
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Parameter Detail

IUPAC Name 1-Bromo-2-chloro-1,1,2,2-tetrafluoroethane
CAS Registry Number 354-53-0

Common Designations Halon 2411, R-114B1, FC-114B1

Molecular Formula

Molecular Weight 215.37 g/mol

SMILES FC(F)(CC(F)(F)Br

Linear ethane backbone with symmetric fluorine

Structure substitution, capped by distinct halogens.[1][3]
[41[5][6]

Physical Characterization

The physical properties of Halon 2411 are governed by the high electronegativity of the fluorine
sheath and the polarizability of the bromine atom. It exists as a dense, volatile liquid at room

temperature.[1]

Table 1: Physicochemical Properties
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Property

Value

Notes

Physical State

Colorless Liquid

Sweet, ether-like odor

(characteristic of haloalkanes).

[1]

Volatile; requires chilled

Boiling Point 47.5 °C (320.6 K) condensers during handling.[1]
[7]
] ] Wide liquid range suitable for
Melting Point -96.5 °C (176.6 K) )
low-temp reactions.[1]
Significantly denser than
Density 1.89 g/cm3 @ 20 °C water; forms the bottom layer

in biphasic extractions.

Solubility (Water) Negligible Hydrophobic/Lipophilic.[1][7]
Soluble in alcohols, ethers,
Solubility (Organic) Miscible chloroform, and chlorinated

solvents.[1]

Vapor Pressure

~40-45 kPa @ 20 °C

Estimated based on boiling

point similarity to Halon 2402.
[1]

Chemical Reactivity & Synthesis Applications

The utility of 1-Bromo-2-Chlorotetrafluoroethane in synthesis relies on the selective cleavage

of the C-Br bond.[1]

Bond Dissociation & Radical Chemistry

The reactivity is dictated by the

e C-F: ~485 kJ/mol (Inert)[1][7]

bond strengths:

e C-Cl: ~339 kJ/mol (Stable)[1][7]
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e C-Br: ~285 kJ/mol (Reactive)[1][7]

Under radical initiation (photolysis or AIBN/peroxides), the C-Br bond undergoes homolytic
cleavage to generate the 2-chloro-1,1,2,2-tetrafluoroethyl radical (

).[1] This radical can undergo addition to alkenes (telomerization) to introduce a fluorinated side
chain.[1]

Synthetic Pathway (Origin)

The industrial synthesis typically involves the electrophilic addition of bromine chloride (BrCl) to
tetrafluoroethylene (TFE). This reaction is highly regioselective due to the symmetry of TFE,
though handling TFE requires rigorous safety protocols due to explosion hazards.

Tetrafluoroethylene

(CF2=CF2)  —
>

Electrophilic Addition >95% Selectivity 1-Bromo-2-Chlorotetrafluoroethane
(Lewis Acid Cat.) (Br-CF2-CF2-Cl)

Bromine Chloride
(Br-Cl)

Click to download full resolution via product page
Figure 1: Synthesis of Halon 2411 via halogen addition to tetrafluoroethylene.
Application in Drug Development (Fluoroalkylation)
In medicinal chemistry, the introduction of the

group can modify the lipophilicity (LogP) and metabolic stability of a drug scaffold.

» Radical Addition: Reacting Halon 2411 with electron-rich alkenes (e.g., enol ethers) yields
adducts that can be further functionalized.[1]

e Lithiation: While direct lithiation is difficult due to elimination risks (forming

), metal-halogen exchange (Li/Br exchange) at very low temperatures (-100 °C) can
generate the lithiated species

for nucleophilic fluoroalkylation.[1]
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Spectroscopic Identification

For researchers validating the identity of the compound, Nuclear Magnetic Resonance (NMR)
provides the definitive fingerprint.

 NMR: The molecule possesses two chemically distinct
environments.[1]
o Signal A (
): Triplet (due to coupling with the adjacent
). Typical shift: -60 to -70 ppm.[1]
o Signal B (
): Triplet. Typical shift: -70 to -80 ppm.[1]
o Coupling Constant (
): Typically 5-15 Hz.[1]
o Mass Spectrometry (MS): Look for the characteristic isotope patterns of Br (
) and CI (
)[1]
Environmental Safety & Regulatory Status (E-E-A-T)

Critical Warning: This compound is a Class | Ozone Depleting Substance (ODS) under the
Montreal Protocol.[1]

e Ozone Depleting Potential (ODP): Estimated at ~3-6 (relative to CFC-11 = 1.0).[1] The
presence of bromine significantly enhances ozone destruction compared to chlorine-only
CFCs.[1][8][9]

e Global Warming Potential (GWP): High (due to C-F bonds absorbing IR radiation).[1][7]
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 Toxicity: Like most Halons, it has low acute toxicity but can act as a simple asphyxiant and
cardiac sensitizer at high concentrations.[1]

Protocol for Research Use:

» Containment: Must be handled in a fume hood with cold traps to prevent atmospheric
release.[1]

o Destruction: Waste must be collected for high-temperature incineration; never vent to the
atmosphere.[1]

» Substitution: Whenever possible, use non-ozone-depleting alternatives (e.g.,
hydrofluoroethers) unless the specific chemical moiety is required for synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1-Bromo-2-Chlorotetrafluoroethane | C2BrCIF4 | CID 584893 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. mtc-m21d.sid.inpe.br [mtc-m21d.sid.inpe.br]

e 3. pubs.acs.org [pubs.acs.org]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chlorotetrafluoroethane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chlorotetrafluoroethane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chlorotetrafluoroethane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chlorotetrafluoroethane
https://www.benchchem.com/product/b1330485/docs?utm_src=pdf-body#technical-monograph-1-bromo-2-chlorotetrafluoroethane-halon-2411-1
https://pubchem.ncbi.nlm.nih.gov/compound/584893
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chlorotetrafluoroethane
https://www.alfa-chemistry.com/organo-fluoro-chem/19f-nmr-chemical-shift-table.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chlorotetrafluoroethane
https://ozone.unep.org/treaties/montreal-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chlorotetrafluoroethane
https://www.alfa-chemistry.com/organo-fluoro-chem/19f-nmr-chemical-shift-table.html
https://webbook.nist.gov/chemistry/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chlorotetrafluoroethane
https://www.alfa-chemistry.com/organo-fluoro-chem/19f-nmr-chemical-shift-table.html
https://www.benchchem.com/product/b1330485?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chlorotetrafluoroethane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chlorotetrafluoroethane
http://mtc-m21d.sid.inpe.br/col/sid.inpe.br/mtc-m21d/2024/07.25.13.34/doc/publicacao.pdf
https://pubs.acs.org/doi/10.1021/ac9510191
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

. 1-Bromo-2-chloroethane(107-04-0) 1H NMR [m.chemicalbook.com]
. pharm.sinocurechem.com [pharm.sinocurechem.com]

. 19Flourine NMR [chem.ch.huji.ac.il]

. alfa-chemistry.com [alfa-chemistry.com]

. LOGOS - NOAA Global Monitoring Laboratory [gml.noaa.gov]

°
(o] (00] ~ (o3} ol B

. Ozone depletion potential - Wikipedia [en.wikipedia.org]

e To cite this document: BenchChem. [Technical Monograph: 1-Bromo-2-
Chlorotetrafluoroethane (Halon 2411)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330485/docs#technical-monograph-1-bromo-2-
chlorotetrafluoroethane-halon-2411-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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